Cas no 85937-41-3 (2-Butanone, 4-[(4-chlorophenyl)amino]-)

• Product Name: 2-Butanone, 4-[(4-chlorophenyl)amino]-
• CAS No: 85937-41-3
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 662902
• PubChem ID: 11159922
• Update Time: 2025-04-19

2-Butanone, 4-[(4-chlorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-[(4-chlorophenyl)amino]-
• 4-(4-chloroanilino)butan-2-one
• DTXSID90457226
• SCHEMBL19808773
• 85937-41-3

• Inchi： 1S/C10H12ClNO/c1-8(13)6-7-12-10-4-2-9(11)3-5-10/h2-5,12H,6-7H2,1H3
• InChI Key： RVJYAGPYRPAWPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCCC(C)=O

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų